Cas no 52107-68-3 (5-Iodo-2-methylbenzonitrile)

• Product Name: 5-Iodo-2-methylbenzonitrile
• CAS No: 52107-68-3
• MF: C₈H₆IN
• MW: 243.044414043427
• MDL: MFCD00128256
• CID: 366336
• PubChem ID: 676498
• Update Time: 2025-04-19

5-Iodo-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methylbenzonitrile
• Benzonitrile, 5-iodo-2-methyl-
• 5-iodo-2-methylbenzenecarbonitrile
• FT-0704811
• A871067
• SCHEMBL3376010
• 52107-68-3
• C75444
• MFCD00128256
• AKOS005106134
• CS-0098107
• EN300-171682
• DTXSID10350301
• JS-1420
• DB-296195

• MDL： MFCD00128256
• Inchi： 1S/C8H6IN/c1-6-2-3-8(9)4-7(6)5-10/h2-4H,1H3
• InChI Key： QPGQEWLZKVSLPK-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C#N)C=1

Computed Properties

• Exact Mass: 242.95408
• Monoisotopic Mass: 242.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 275.8°C at 760 mmHg
• Flash Point: 120.6°C
• Refractive Index: 1.638
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles